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Compound of Interest

Compound Name: tert-Amyl acetate

Cat. No.: B1606918 Get Quote

This guide provides essential information for the safe handling and disposal of tert-Amyl
acetate waste in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is tert-Amyl acetate and what are its primary hazards?

A1: tert-Amyl acetate is a clear, colorless liquid with a characteristic banana-like odor.[1] It is

primarily used as a solvent.[1] The main hazards are its flammability and potential health

effects.[1] It is considered a flammable liquid and a dangerous fire hazard.[1] Health hazards

include irritation to the skin, eyes, nose, and throat upon contact or inhalation.[1] High exposure

can lead to symptoms like headache, dizziness, nausea, and tiredness, and it may potentially

cause damage to the liver and kidneys.[1]

Q2: What Personal Protective Equipment (PPE) should I wear when handling tert-Amyl
acetate waste?

A2: When handling tert-Amyl acetate, you should wear solvent-resistant gloves (Polyvinyl

Alcohol is recommended), splash-resistant goggles, and a lab coat or other protective clothing

to prevent skin contact.[1] In situations with potential for exposure over 50 ppm, a

MSHA/NIOSH-approved respirator with an organic vapor cartridge should be used.[1]

Q3: How must tert-Amyl acetate waste be stored prior to disposal?
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A3: Waste tert-Amyl acetate must be stored in tightly closed, properly labeled containers.[1][2]

The storage area should be cool, well-ventilated, and away from sources of ignition such as

open flames or sparks.[1][2] It is crucial to store it separately from incompatible materials.[1]

Q4: What chemicals are incompatible with tert-Amyl acetate?

A4: tert-Amyl acetate is incompatible with strong oxidizing agents (like nitrates, peroxides, and

perchlorates), strong acids (such as hydrochloric, sulfuric, and nitric acid), and strong bases

(like sodium hydroxide and potassium hydroxide).[1][3][4] Contact with these substances can

cause vigorous reactions, potentially leading to fire or explosions.[5][6]

Q5: What is the correct procedure for disposing of tert-Amyl acetate waste?

A5: tert-Amyl acetate waste may need to be disposed of as hazardous waste.[1] You must not

pour it down the drain.[2] The waste should be collected in appropriate containers and handled

by a licensed hazardous waste disposal company.[7] Always follow your institution's specific

protocols and contact your state's Department of Environmental Protection (DEP) or the

regional EPA office for detailed guidance.[1]

Troubleshooting Guide: Spill Management
Issue: I've spilled a small amount of tert-Amyl acetate in the lab. What should I do?

Solution:

Eliminate Ignition Sources: Immediately remove all sources of ignition from the area,

including sparks, open flames, and hot surfaces.[1][5]

Ensure Ventilation: Work in a well-ventilated area. If the spill is significant, evacuate the

immediate area.

Contain the Spill: Prevent the spill from entering waterways, sewers, or confined spaces.[5]

Absorb the Liquid: Cover the spill with a non-combustible absorbent material like dry earth,

sand, dry lime, or soda ash.[1][5] Do not use combustible materials such as sawdust.[8]

Collect the Waste: Use non-sparking tools to carefully collect the absorbed material and

place it into a designated, covered container for hazardous waste disposal.[5][9]
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Decontaminate the Area: Once the absorbed material is removed, ventilate and wash the

spill area thoroughly.[1]

Dispose of Waste: The container with the collected spill residue must be sealed, labeled, and

disposed of as hazardous waste according to institutional and regulatory guidelines.[2]

Quantitative Data Summary
The following table summarizes key physical and safety properties of tert-Amyl acetate.

Property Value

Molecular Formula C7H14O2[10]

Molecular Weight 130.18 g/mol [6]

Appearance Clear, colorless liquid with a banana-like odor[1]

Boiling Point ~256.5 °F / 124.7 °C at 760 mmHg[5][6]

Flash Point 79 °F / 26.1 °C[5][11]

Specific Gravity
0.874 at 66.2 °F / 19 °C (less dense than water)

[5]

Vapor Pressure 12.1 - 14.5 mmHg at 25 °C[6][11]

Lower Explosive Limit (LEL) 1%[3][5]

Upper Explosive Limit (UEL) 7.5%[3][5]

ACGIH Exposure Limit (8-hr TWA) 50 ppm (for Pentyl Acetate, all isomers)[1]

ACGIH Short Term Exposure Limit (STEL) 100 ppm (for Pentyl Acetate, all isomers)[1]

Experimental Protocol: Small-Scale Waste
Neutralization and Collection
This protocol details the steps for handling waste generated during a typical laboratory

experiment.
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Objective: To safely collect and store tert-Amyl acetate waste for disposal.

Materials:

Designated hazardous waste container (chemically resistant, with a secure lid)

Waste label

Funnel

Personal Protective Equipment (PPE): solvent-resistant gloves, safety goggles, lab coat

Fume hood

Procedure:

Preparation:

Ensure all necessary PPE is worn correctly.

Perform all waste handling operations within a certified chemical fume hood.

Prepare a designated hazardous waste container. Ensure it is clean, dry, and properly

labeled with "Hazardous Waste," the chemical name ("tert-Amyl Acetate"), and any other

required information.

Waste Collection:

Carefully pour the tert-Amyl acetate waste from your experimental apparatus into the

waste container using a funnel to prevent spills.

Do not mix tert-Amyl acetate waste with incompatible waste streams (e.g., strong acids,

bases, or oxidizers).[1]

Container Sealing and Storage:

Securely close the lid on the waste container. Do not over-tighten to the point of damaging

the seal.
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Wipe the exterior of the container clean of any residual chemical.

Store the sealed container in a designated secondary containment bin within a cool, well-

ventilated area designated for flammable liquid waste.[1]

Ensure the storage area is away from heat, sparks, and direct sunlight.[2]

Final Disposal:

Arrange for pickup of the waste container by your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal contractor.[7]
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Caption: Logical workflow for the safe disposal of tert-Amyl acetate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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